Cas no 3042-00-0 ((2-Benzimidazolylthio)acetic acid)
(2-Benzimidazolylthio)acetic acid is a heterocyclic organic compound featuring a benzimidazole core linked to an acetic acid moiety via a thioether bridge. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The compound serves as a versatile intermediate, particularly in the development of biologically active molecules, owing to its ability to participate in nucleophilic substitution and metal coordination reactions. Its benzimidazole component contributes to enhanced stability and binding affinity, while the thioacetic acid group offers functionalization potential. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling under standard laboratory conditions is recommended.
3042-00-0 structure
Product Name:(2-Benzimidazolylthio)acetic acid
CAS No:3042-00-0
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD00022673
CID:84588
PubChem ID:137805
Update Time:2025-11-01
(2-Benzimidazolylthio)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Benzimidazolylthio)acetic acid
- (1H-Benzoimidazol-2-ylsulfanyl)acetic acid
- 2-(1H-benzimidazol-2-ylsulfanyl)acetic acid
- (2-BENZIMIDAZOLYLTHIO)-ACETIC ACID
- 2-benzimidazol-2-ylthioacetic acid
- Aceticacid, (1H-benzimidazol-2-ylthio)- (9CI)
- Acetic acid, (2-benzimidazolylthio)-(6CI,7CI,8CI)
- 2-(Carboxymethylmercapto)benzimidazole
- 2-(Carboxymethylthio)benzimidazole
- NSC14186
- NCI60_000921
- AKOS000206221
- NCGC00013185-02
- FT-0604602
- CCG-38162
- DTXSID70184508
- 2-((1H-benzo[d]imidazol-2-yl)thio)acetic acid
- HMS2354L22
- HMS587D06
- SMR000135145
- 2-(1H-benzo[d]imidazol-2-ylthio)acetic acid
- (1H-benzimidazol-2-ylthio)acetic acid
- MFCD00022673
- NCGC00013185
- 2-((1H-benzo[d]imidazol-2-yl)thio)aceticacid
- MS-11241
- SCHEMBL3515244
- 2-(2-benzimidazolylthio)acetic acid
- (2-benzimidazolylthio) acetic acid
- NCI14186
- NSC-14186
- Maybridge1_003613
- 2-(Benzimidazolylthio) acetic acid
- Cambridge id 5131438
- NCIStruc1_000413
- Oprea1_133238
- Oprea1_618077
- AE-641/00387011
- EU-0001033
- (2-Benzimidazolythio)acetic acid
- MLS000530168
- EN300-79035
- F0039-0156
- CBDivE_001689
- NCGC00096306-01
- NCIStruc2_001172
- Z55903459
- BB 0219685
- (1H-benzimidazol-2-ylsulfanyl)acetic acid
- Acetic acid, 2-(1H-benzimidazol-2-ylthio)-
- (1H-benzimidazol-3-ium-2-ylsulfanyl)acetate
- W-202255
- BDBM50371224
- UYNVBLJQBCTRKV-UHFFFAOYSA-N
- 2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetic acid
- ChemDiv1_000072
- (1H-Benzimidazol-2-ylsulphanyl)acetic acid
- CHEMBL394385
- NSC 14186
- 3042-00-0
- HMS551M05
- BBL000069
- STK387529
- ALBB-004692
- (1H-1,3-benzodiazol-2-ylsulfanyl)acetic acid
- DB-047777
-
- MDL： MFCD00022673
- Inchi： 1S/C9H8N2O2S/c12-8(13)5-14-9-10-6-3-1-2-4-7(6)11-9/h1-4H,5H2,(H,10,11)(H,12,13)
- InChI Key： UYNVBLJQBCTRKV-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2N1
- BRN： 11825
Computed Properties
- Exact Mass: 208.03100
- Monoisotopic Mass: 208.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 91.3A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.5
- Melting Point: 214-215°C (dec.)
- Boiling Point: 475.3 °C at 760 mmHg
- Flash Point: 241.3 °C
- PSA: 91.28000
- LogP: 1.73960
- Solubility: Not available
(2-Benzimidazolylthio)acetic acid Security Information
- Hazard Statement： Irritant
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
(2-Benzimidazolylthio)acetic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2-Benzimidazolylthio)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024150-1g |
2-(1H-Benzo[d]imidazol-2-ylthio)acetic acid |
3042-00-0 | 95% | 1g |
￡54.00 | 2022-03-01 | |
| Chemenu | CM115556-100g |
(1H-benzimidazol-2-ylthio)acetic acid |
3042-00-0 | 95% | 100g |
$423 | 2021-06-09 | |
| Fluorochem | 024150-100g |
2-(1H-Benzo[d]imidazol-2-ylthio)acetic acid |
3042-00-0 | 95% | 100g |
￡180.00 | 2022-03-01 | |
| Chemenu | CM115556-25g |
(1H-benzimidazol-2-ylthio)acetic acid |
3042-00-0 | 95% | 25g |
$*** | 2023-03-31 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A11221-5g |
(2-Benzimidazolylthio)acetic acid, 98% |
3042-00-0 | 98% | 5g |
￥1093.00 | 2023-03-06 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A11221-25g |
(2-Benzimidazolylthio)acetic acid, 98% |
3042-00-0 | 98% | 25g |
￥4332.00 | 2023-03-06 | |
| abcr | AB113869-5 g |
(2-Benzimidazolylthio)acetic acid, 98%; . |
3042-00-0 | 98% | 5 g |
€80.00 | 2023-07-20 | |
| abcr | AB113869-25 g |
(2-Benzimidazolylthio)acetic acid, 98%; . |
3042-00-0 | 98% | 25 g |
€222.00 | 2023-07-20 | |
| TRC | B130043-10mg |
(2-Benzimidazolylthio)acetic Acid |
3042-00-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130043-50mg |
(2-Benzimidazolylthio)acetic Acid |
3042-00-0 | 50mg |
$ 65.00 | 2022-06-07 |
(2-Benzimidazolylthio)acetic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3042-00-0 ((2-Benzimidazolylthio)acetic acid) Related Products
- 7150-54-1(Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-)
- 5429-62-9(ethyl (1H-benzimidazol-2-ylthio)acetate)
- 5450-29-3( )
- 38800-12-3(Acetaldehyde,2-(1H-benzimidazol-2-ylthio)-)
- 21547-71-7(2-(1H-Benzoimidazol-2-ylsulfanyl)-butyricacid)
- 5450-31-7(Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]-)
- 5450-30-6(Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]-)
- 159222-24-9(2-(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetic Acid)
- 21547-70-6(2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid)
- 27231-37-4((5-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-ACETIC ACID)
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